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Compound of Interest

Compound Name: D-Glucitol-3-13C

Cat. No.: B12391456 Get Quote

Essential Safety and Handling of D-Glucitol-3-13C
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for D-Glucitol-3-13C, a stable isotope-labeled form of D-Glucitol (also

known as Sorbitol). The following procedures and recommendations are based on standard

laboratory safety protocols for this type of compound.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to minimize exposure and ensure personal

safety when handling D-Glucitol-3-13C. The following table summarizes the required PPE.
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Protection Type Required Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be tested and approved

under government standards

such as EN166 (EU) or OSHA

29 CFR 1910.133 (US).[1][2]

[3]

Hand Protection Chemical-resistant gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[1][2]

Body Protection
Laboratory coat or protective

suit

Should be appropriate for the

concentration and amount of

the substance at the specific

workplace.

Respiratory Protection Dust mask or respirator

Recommended when

ventilation is inadequate or if

dust is generated. Use

respirators and components

tested and approved under

appropriate government

standards like NIOSH (US) or

CEN (EU).

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is essential for laboratory safety and

environmental responsibility.

Experimental Protocols: Handling and Storage
Handling:
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Ventilation: Always handle D-Glucitol-3-13C in a well-ventilated area. Appropriate exhaust

ventilation should be used where dust may form.

Avoid Dust Formation: Minimize the generation of dust during handling.

Personal Hygiene: Wash hands thoroughly after handling the product and before breaks. Do

not eat, drink, or smoke in the handling area.

Avoid Contact: Take precautions to avoid contact with skin and eyes.

Storage:

Container: Keep the container tightly closed.

Conditions: Store in a dry and well-ventilated place. The compound is hygroscopic and will

absorb moisture from the air.

Incompatibilities: Store away from strong oxidizing agents.

Disposal Plan
Waste Classification: D-Glucitol-3-13C is not classified as hazardous waste under normal

conditions. However, waste generators must consult local, regional, and national regulations

to ensure complete and accurate classification.

Disposal of Unused Product: Dispose of surplus and non-recyclable solutions to a licensed

disposal company. The unused product should be disposed of in its original container.

Container Disposal: Dispose of the container as unused product. Do not mix with other

waste.

Visualized Workflow for Handling D-Glucitol-3-13C
The following diagram illustrates the standard operational workflow for handling D-Glucitol-3-
13C in a laboratory setting.
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Operational Workflow for D-Glucitol-3-13C Handling

Preparation

Handling & Experimentation

Cleanup & Disposal Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Compound in Ventilated Area

Perform Experimental Procedure

Clean Work Area Return Unused Compound to Storage

Dispose of Waste & Contaminated PPE

I

End of Process

Store in Tightly Closed Container in Dry, Ventilated Area

Click to download full resolution via product page

Caption: Workflow for safe handling of D-Glucitol-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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